Cas no 106086-77-5 (2-(1,3-benzothiazol-2-yl)acetaldehyde)
106086-77-5 structure
Product Name:2-(1,3-benzothiazol-2-yl)acetaldehyde
CAS No:106086-77-5
MF:C9H7NOS
MW:177.222980737686
CID:126998
PubChem ID:13617245
Update Time:2025-04-18
2-(1,3-benzothiazol-2-yl)acetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazoleacetaldehyde
- 2-(1,3-benzothiazol-2-yl)acetaldehyde
- 2-Benzothiazoleacetaldehyde(9CI)
- Benzothiazol-2-yl-acetaldehyde
- EN300-1851064
- (1,3-Benzothiazol-2-yl)acetaldehyde
- 2-(BENZO[D]THIAZOL-2-YL)ACETALDEHYDE
- AB66110
- 106086-77-5
- AKOS017518701
- SCHEMBL620659
- DTXSID20545125
-
- Inchi： 1S/C9H7NOS/c11-6-5-9-10-7-3-1-2-4-8(7)12-9/h1-4,6H,5H2
- InChI Key： NXJKMELVOFATNP-UHFFFAOYSA-N
- SMILES： S1C(CC=O)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 177.02491
- Monoisotopic Mass: 177.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 29.96
- LogP: 2.03770
2-(1,3-benzothiazol-2-yl)acetaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1851064-1g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 1g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1851064-5g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 5g |
$1488.0 | 2023-09-19 | ||
| Enamine | EN300-1851064-10g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 10g |
$2209.0 | 2023-09-19 | ||
| Enamine | EN300-1851064-0.05g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 0.05g |
$431.0 | 2023-09-19 | ||
| Enamine | EN300-1851064-0.1g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 0.1g |
$451.0 | 2023-09-19 | ||
| Enamine | EN300-1851064-0.25g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 0.25g |
$472.0 | 2023-09-19 | ||
| Enamine | EN300-1851064-0.5g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 0.5g |
$493.0 | 2023-09-19 | ||
| Enamine | EN300-1851064-1.0g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 1g |
$1371.0 | 2023-06-02 | ||
| Enamine | EN300-1851064-2.5g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 2.5g |
$1008.0 | 2023-09-19 | ||
| Enamine | EN300-1851064-5.0g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 5g |
$3977.0 | 2023-06-02 |
2-(1,3-benzothiazol-2-yl)acetaldehyde Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
106086-77-5 (2-(1,3-benzothiazol-2-yl)acetaldehyde) Related Products
- 36874-53-0(1-(1,3-benzothiazol-2-yl)propan-2-one)
- 936-77-6(2-Ethylbenzothiazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
